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Compound of Interest

Compound Name: C14H14Cl2O2

Cat. No.: B8036094 Get Quote

An Application Note and Protocol for the Quantification of C14H14Cl2O2 (2,4-D Ester

Derivative) by HPLC-MS/MS

Introduction
The chemical formula C14H14Cl2O2 represents ester derivatives of 2,4-Dichlorophenoxyacetic

acid (2,4-D), a widely used systemic herbicide for the control of broadleaf weeds. Due to its

extensive use in agriculture, monitoring its residues in environmental and biological matrices is

crucial.[1][2][3] High-Performance Liquid Chromatography coupled with tandem mass

spectrometry (HPLC-MS/MS) offers a highly sensitive and selective method for the

quantification of these compounds.[4][5]

This application note provides a detailed protocol for the quantification of total 2,4-D, including

its ester forms like C14H14Cl2O2, in complex matrices. The method employs an alkaline

hydrolysis step to convert the ester derivatives into the 2,4-D acid form, which is then extracted

and analyzed by LC-MS/MS in Negative Ion Electrospray (ESI-) mode.[1][3] The use of Multiple

Reaction Monitoring (MRM) ensures accurate quantification and confirmation of the analyte.[6]

[7]

Experimental Protocol
Materials and Reagents

Standards: 2,4-D analytical standard, 13C6-2,4-D or other suitable isotopically labeled

internal standard.
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Solvents: HPLC-grade acetonitrile, methanol, and water.

Reagents: Formic acid (LC-MS grade), sodium hydroxide (NaOH), magnesium sulfate

(anhydrous), and sodium chloride.

Sample Collection Tubes: 50 mL polypropylene centrifuge tubes.

Filters: 0.22 µm PTFE or PVDF syringe filters.

Standard Solution Preparation
Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2,4-D analytical

standard in 10 mL of methanol. Store at 4°C.

Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of the isotopically

labeled internal standard in the same manner.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water.[2] A

typical calibration curve may range from 1 to 250 ng/mL.[1][6]

Spiking Solutions: Prepare an intermediate stock of the internal standard to spike into

samples before analysis.

Sample Preparation Protocol (for Solid Matrices, e.g.,
Crops, Soil)
This protocol is adapted from methods involving alkaline hydrolysis to ensure all forms of 2,4-D

are converted to the parent acid for analysis.[1][3]

Homogenization: Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

Hydrolysis: Add 15 mL of water and 300 µL of 5 N sodium hydroxide solution to the tube.

Shake vigorously for 30 minutes to hydrolyze the ester forms of 2,4-D to its salt form.[1][3]

Neutralization & Extraction: Add 300 µL of 5 N sulfuric acid to neutralize the sample, followed

by 10 mL of acetonitrile containing 1% formic acid. Shake for 2 minutes.[3]
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Salting Out: Add 6 g of anhydrous magnesium sulfate and 1.5 g of sodium chloride to the

tube. Cap and shake vigorously for 2 minutes. This step partitions the acetonitrile from the

aqueous layer.[1][3]

Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes.

Final Preparation: Transfer an aliquot of the upper acetonitrile layer and dilute it 1:1 with

water.[1] Spike with the internal standard. Filter the diluted extract through a 0.22 µm syringe

filter into an HPLC vial for analysis.

For water samples, a simpler protocol can be followed: centrifuge 10 mL of the water sample,

pass it through a 0.2 µm filter, transfer to a vial, and acidify with a small volume of 5% formic

acid before injection.[8]

Instrumentation and Analytical Conditions
HPLC System Parameters

Parameter Condition

HPLC System Agilent 1200 series or equivalent

Column
Zorbax Eclipse XDB-C18 (2.1 x 150 mm, 3.5

µm) or equivalent reversed-phase column[5]

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 25°C[5]

Run Time ~10 minutes

LC Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B

0.0 70 30

1.0 70 30

5.0 5 95

7.0 5 95

7.1 70 30

10.0 70 30

Mass Spectrometer Parameters
Parameter Condition

Mass Spectrometer
Agilent 6400 series Triple Quadrupole or

equivalent

Ionization Mode
Electrospray Ionization (ESI), Negative Mode[1]

[5]

Ion Spray Voltage -4500 V[1]

Source Temperature 600°C[1]

Nebulizer Gas (GS1) 60 psi[1]

Heater Gas (GS2) 60 psi[1]

Curtain Gas (CUR) 30 psi[1]

Collision Gas (CAD) High

Acquisition Mode Multiple Reaction Monitoring (MRM)

Data Presentation
MRM Transitions for 2,4-D Quantification
The following table summarizes the MRM transitions for 2,4-D (the hydrolyzed product of

C14H14Cl2O2). Note: Cone Voltage and Collision Energy should be optimized for the specific
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instrument used by infusing a standard solution.

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Purpose

2,4-D 219 161[7] 100 Quantification

2,4-D 219 125[7] 100 Confirmation

13C6-2,4-D (IS) 225 167 100 Quantification

Visualization of Experimental Workflow
Caption: Workflow for C14H14Cl2O2 quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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